Cas no 1158425-54-7 (N-(4-nitrobenzyl)cyclopentanamine hydrochloride)

• Product Name: N-(4-nitrobenzyl)cyclopentanamine hydrochloride
• CAS No: 1158425-54-7
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• MDL: MFCD07109735
• CID: 4574010
• Update Time: 2025-11-01

N-(4-nitrobenzyl)cyclopentanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrobenzyl)cyclopentanamine hydrochloride

• MDL： MFCD07109735
• Inchi： 1S/C12H16N2O2.ClH/c15-14(16)12-7-5-10(6-8-12)9-13-11-3-1-2-4-11;/h5-8,11,13H,1-4,9H2;1H
• InChI Key： KJJXLVOFOZVTKI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N(=O)=O)=CC=1)NC1CCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on N-(4-nitrobenzyl)cyclopentanamine hydrochloride

Introduction to N-(4-nitrobenzyl)cyclopentanamine hydrochloride (CAS No. 1158425-54-7)

N-(4-nitrobenzyl)cyclopentanamine hydrochloride, a compound with the chemical identifier CAS No. 1158425-54-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopentanamine core and a 4-nitrobenzyl substituent imparts distinct chemical and pharmacological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural framework of N-(4-nitrobenzyl)cyclopentanamine hydrochloride consists of a cyclopentanamine backbone, which is a cyclic amine with five carbon atoms, and a 4-nitrobenzyl group attached to the nitrogen atom. This configuration suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical for drug efficacy. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations and experimental settings.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing nitroaromatic groups. The nitro group in the 4-nitrobenzyl moiety can serve as a pharmacophore, influencing the compound's reactivity and binding affinity to biological targets. Studies have indicated that nitroaromatic compounds often exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. N-(4-nitrobenzyl)cyclopentanamine hydrochloride is no exception, with preliminary research suggesting its potential in modulating various biological pathways.

One of the most compelling aspects of N-(4-nitrobenzyl)cyclopentanamine hydrochloride is its potential role in the development of targeted therapies. The cyclopentanamine core is known to interact with a range of biological targets, including enzymes such as cytochrome P450 oxidases and receptors like serotonin receptors. These interactions are crucial for the development of drugs that can selectively modulate specific physiological processes. The 4-nitrobenzyl group further enhances this potential by providing additional binding sites or functional groups that can be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(4-nitrobenzyl)cyclopentanamine hydrochloride with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development and optimizing their structures for improved efficacy and reduced toxicity. By leveraging these technologies, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

The synthesis of N-(4-nitrobenzyl)cyclopentanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the cyclopentanamine core through cyclization reactions, followed by functionalization with the 4-nitrobenzyl group via nucleophilic substitution or other coupling reactions. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

Quality control and analytical characterization are essential aspects of working with N-(4-nitrobenzyl)cyclopentanamine hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets the required standards for pharmaceutical applications.

Current research efforts are focused on exploring the therapeutic potential of N-(4-nitrobenzyl)cyclopentanamine hydrochloride in various disease models. Preclinical studies have demonstrated its ability to modulate inflammatory responses and inhibit the activity of specific enzymes associated with neurological disorders. These findings suggest that the compound may have applications in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The future direction of research on N-(4-nitrobenzyl)cyclopentanamine hydrochloride includes further investigation into its mechanism of action and optimization for clinical use. By understanding how the compound interacts with biological targets at a molecular level, researchers can develop more effective derivatives with improved pharmacokinetic properties. Additionally, exploring combination therapies involving N-(4-nitrobenzyl)cyclopentanamine hydrochloride with other drugs may yield synergistic effects that enhance therapeutic outcomes.

In conclusion, N-(4-nitrobenzyl)cyclopentanamine hydrochloride (CAS No. 1158425-54-7) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.